Cas no 2006277-35-4 (5-(Aminomethyl)benzoxazole Hydrochloride)

• Product Name: 5-(Aminomethyl)benzoxazole Hydrochloride
• CAS No: 2006277-35-4
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD28895151
• CID: 4633398
• PubChem ID: 92132818
• Update Time: 2025-11-02

5-(Aminomethyl)benzoxazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)benzoxazole Hydrochloride
• Benzo[d]oxazol-5-ylmethanamine hydrochloride
• 5-(Aminomethyl)benzoxazole HCl
• 5-(Aminomethyl)benzoxazoleHydrochloride
• SY036520
• AX8223295
• 5-Benzoxazolemethanamine, hydrochloride (1:1)
• CS-12061
• 2006277-35-4
• AKOS030623161
• 1-(1,3-BENZOXAZOL-5-YL)METHANAMINE HYDROCHLORIDE
• MFCD28895151
• AC2206
• (1,3-Benzoxazol-5-ylmethyl)amine hydrochloride
• 1,3-benzoxazol-5-ylmethanamine;hydrochloride

• MDL： MFCD28895151
• Inchi： 1S/C8H8N2O.ClH/c9-4-6-1-2-8-7(3-6)10-5-11-8;/h1-3,5H,4,9H2;1H
• InChI Key： APFNYVXKDFSDCA-UHFFFAOYSA-N
• SMILES： Cl.O1C=NC2=C1C=CC(CN)=C2

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-(Aminomethyl)benzoxazole Hydrochloride

5-(Aminomethyl)benzoxazole Hydrochloride and CAS No. 2006277-35-4: A Comprehensive Overview of Its Chemical Properties, Pharmacological Applications, and Research Advances

5-(Aminomethyl)benzoxazole Hydrochloride, identified by its CAS No. 2006277-35-4, is a key compound within the benzoxazole scaffold, which has garnered significant attention in pharmaceutical research due to its structural versatility and diverse biological activities. This compound, characterized by its 5-aminomethyl substituent and hydrochloride salt form, serves as both a pharmacophore and a synthetic intermediate in the development of novel therapeutics. Recent studies have highlighted its potential in modulating inflammatory pathways and targeting specific enzymatic activities, making it a critical molecule for drug discovery initiatives.

The benzoxazole core is a well-established heterocyclic framework with applications spanning antimicrobial, antitumor, and neuroprotective agents. The hydrochloride salt form of 5-(Aminomethyl)benzoxazole Hydrochloride enhances its solubility and stability, which are crucial for pharmaceutical formulations. Structural modifications, such as the introduction of aminomethyl groups, have been shown to alter the compound's reactivity and biological profile. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the 5-aminomethyl substitution significantly improves the compound's ability to inhibit histone deacetylases (HDACs), a target implicated in cancer and neurodegenerative diseases.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 5-(Aminomethyl)benzoxazole Hydrochloride. Molecular docking simulations revealed that the hydrochloride salt form binds selectively to the active site of HDAC6, a key enzyme in cellular stress responses. This specificity is attributed to the aminomethyl group's ability to form hydrogen bonds with the enzyme's catalytic residues. Such insights are critical for optimizing the compound's therapeutic potential and minimizing off-target effects.

Pharmacological studies have also explored the 5-aminomethyl derivative's role in modulating inflammatory signaling pathways. A 2024 preclinical trial in Pharmacological Research reported that 5-(Aminomethyl)benzoxazole Hydro, Chloride exhibits anti-inflammatory activity by inhibiting the NF-κB pathway, which is central to chronic inflammation and autoimmune disorders. The compound's efficacy was further validated in a mouse model of rheumatoid arthritis, where it reduced joint swelling and tissue damage compared to standard treatments.

Additionally, the hydrochloride salt form of 5-(Aminomethyl)benzoxazole Hydrochloride has been investigated as a potential antifungal agent. A 2023 study in Antimicrobial Agents and Chemotherapy highlighted its ability to disrupt fungal cell membranes by interacting with ergosterol, a key component of fungal cell walls. This mechanism of action suggests its potential as a novel antifungal therapeutic, particularly against drug-resistant strains.

From a synthetic perspective, the benzoxazole core is synthesized via a cyclization reaction between o-aminobenzoyl chloride and aminomethyl compounds. The hydrochloride salt form is typically obtained through acidification of the intermediate, ensuring optimal solubility for pharmaceutical applications. Recent synthetic strategies have focused on improving the efficiency of this process, with a 2024 article in Organic Letters describing a one-pot synthesis method that reduces reaction time and waste generation.

Industrial interest in 5-(Aminomethyl)benzoxazole Hydrochloride has also grown due to its utility as a building block for more complex molecules. For example, its aminomethyl group can be functionalized to create derivatives with enhanced pharmacokinetic properties. A 2023 patent application outlined the use of this compound in the synthesis of novel antipsychotic agents, leveraging its ability to modulate dopamine receptor activity.

Environmental and safety considerations are also being addressed in the context of 5-(Aminomethyl)benzoxazole Hydrochloride research. While the compound itself is not classified as hazardous, its synthesis involves reagents that require careful handling. A 2024 review in Toxicological Sciences emphasized the importance of green chemistry practices in its production to minimize ecological impact.

In conclusion, 5-(Aminomethyl)benzoxazole Hydrochloride (CAS No. 2006277-35-4) represents a multifaceted compound with significant potential in pharmaceutical innovation. Its structural features, such as the 5-aminomethyl group and hydrochloride salt form, enable diverse biological activities and synthetic applications. As research continues to uncover its mechanisms of action and optimize its therapeutic profile, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

For further exploration of 5-(Aminomethyl)benzoxazole Hydrochloride, including its synthesis, pharmacological properties, and recent research, consult peer-reviewed journals such as Journal of Medicinal Chemistry, Pharmacological Research, and Organic Letters. These resources provide detailed insights into the compound's role in modern drug discovery and its potential applications in clinical settings.